N-(3-chloro-4-methylphenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H14ClF2NO3/c1-10-3-4-11(9-14(10)17)20-15(21)16(18,19)23-13-7-5-12(22-2)6-8-13/h3-9H,1-2H3,(H,20,21)
• InChI Key: LAGWRHGECJNRAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(OC2=CC=C(C=C2)OC)(F)F)Cl
• Molecular Formula: C16H14ClF2NO3
• Molecular Weight: 341.73 g/mol

Description

“N-(3-chloro-4-methylphenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide” is a chemical compound with the molecular formula C16H16ClNO3. The average mass of this compound is 305.756 Da.

Molecular Structure Analysis

The molecular structure of “N-(3-chloro-4-methylphenyl)-2,2-difluoro-2-(4-methoxyphenoxy)acetamide” consists of 16 carbon atoms, 16 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research has shown that chloroacetamide herbicides such as acetochlor and metolachlor undergo complex metabolic pathways, potentially leading to carcinogenic effects through the production of DNA-reactive compounds. Human and rat liver microsomes have demonstrated differential metabolism capacities for these substances, suggesting species-specific metabolic pathways and risks associated with exposure to these chemicals (Coleman et al., 2000). This research could highlight the importance of understanding the metabolic pathways of similar compounds for evaluating their safety and environmental impact.

Synthesis of Difluoroacetamide Derivatives

The development of synthetic methodologies for difluoroacetamide derivatives, as explored by Bordeau et al. (2006), involves the electrochemical silylation of chlorodifluoroacetamides, leading to the production of difluoro(trimethylsilyl)acetamides. These compounds serve as precursors for various synthetic targets, including 3,3-difluoroazetidinones, indicating their utility in creating structurally diverse and potentially biologically active compounds (Bordeau et al., 2006).

Antimicrobial and Anticancer Activities

The synthesis and evaluation of novel imines and thiazolidinones derived from chloroacetamide precursors have shown promising antibacterial and antifungal activities. These findings suggest the potential for developing new antimicrobial agents from chloroacetamide-based compounds, which could be applied in pharmaceutical research and development (Fuloria et al., 2009).

Catalytic Hydrogenation for Green Synthesis

Research on the catalytic hydrogenation of nitro-aromatic compounds into amino-aromatic compounds, using novel catalysts for the green synthesis of N-(3-amino-4-methoxyphenyl)acetamide, highlights the importance of environmentally friendly synthesis methods. These methods can reduce hazardous waste and improve efficiency in the production of important intermediates for dyes and pharmaceuticals (Zhang Qun-feng, 2008).